(E)-methyl 6-methyl-2-(2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 6-methyl-2-[[2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H23N3O4S2/c1-9-5-6-10-11(7-9)26-15(14(10)17(24)25-4)20-13(22)8-12-16(23)21(3)18(19-2)27-12/h9,12H,5-8H2,1-4H3,(H,20,22)
• InChI Key: BUABPVFNCRGLRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3C(=O)N(C(=NC)S3)C
• Molecular Formula: C18H23N3O4S2
• Molecular Weight: 409.5 g/mol
• CAS No.: 514182-75-3

Description

(E)-methyl 6-methyl-2-(2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C18H23N3O4S2 and its molecular weight is 409.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

Researchers have explored the reactions of related compounds to synthesize novel derivatives and isomers. For instance, the reactions of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene have led to the synthesis of benzothieno[2,3-d]pyrimidine derivatives as E,Z mixtures, highlighting a method for generating complex structures with potential for further chemical and pharmacological applications (Youssef, 2009).

Anticancer Activity

Novel heterocyclic compounds utilizing thiophene-incorporated thioureido substituents have been synthesized and evaluated for their anticancer activity. These studies have shown promising results against specific cancer cell lines, indicating the potential therapeutic applications of such compounds (Abdel-Motaal, Asmaa L. Alanzy, & Asem, 2020).

Anti-inflammatory and Analgesic Agents

Research has also focused on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural compounds for their anti-inflammatory and analgesic properties. These compounds have demonstrated significant activity in inhibiting COX-1/COX-2 enzymes and possess analgesic and anti-inflammatory effects, showcasing their potential as new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

CNS Depressant Activity

Another area of research has involved the synthesis and evaluation of thiophene derivatives for central nervous system depressant activity. Specific compounds synthesized from thiophene precursors have shown marked sedative actions, suggesting potential applications in treating conditions associated with CNS hyperactivity (Manjunath, Mohan, Naragund, & Shishoo, 1997).

Antimicrobial Activity

Derivatives of thiophene have also been synthesized and evaluated for their antimicrobial properties. Studies have shown that certain thiophene compounds possess potent antimicrobial activity, indicating their potential use in developing new antibacterial and antifungal agents (Spoorthy, Kumar, Rani, & Ravindranath, 2021).